N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline

• IUPAC Name: N,N-dimethyl-4-(spiro[indene-1,4'-piperidine]-1'-ylmethyl)aniline
• InChI: InChI=1S/C22H26N2/c1-23(2)20-9-7-18(8-10-20)17-24-15-13-22(14-16-24)12-11-19-5-3-4-6-21(19)22/h3-12H,13-17H2,1-2H3
• InChI Key: QAOWDGOBCZDOQD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CN2CCC3(CC2)C=CC4=CC=CC=C34
• Molecular Formula: C22H26N2
• Molecular Weight: 318.5 g/mol

Description

N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline, also known as DPI, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DPI is a spiropiperidine-based compound that has been synthesized and studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline involves its interaction with dopamine receptors in the brain. N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline acts as a partial agonist at D2-like dopamine receptors, which modulates the activity of dopamine signaling pathways. This modulation can lead to changes in neurotransmitter release, neuronal excitability, and synaptic plasticity, which can have downstream effects on behavior and cognition.
Biochemical and Physiological Effects
The biochemical and physiological effects of N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline are dependent on its interaction with dopamine receptors. In animal studies, N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline has been shown to increase dopamine release in the striatum, which is a key brain region involved in reward and motivation. N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline has also been shown to improve motor function in animal models of Parkinson's disease, which suggests its potential as a therapeutic agent. However, N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline has also been shown to have adverse effects on behavior and cognition, such as impairments in attention and memory.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline has several advantages for lab experiments, including its high potency and selectivity for dopamine receptors. N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline is also relatively easy to synthesize and can be modified to produce analogs with different properties. However, N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline also has several limitations, such as its poor solubility in aqueous solutions and its potential for off-target effects on other neurotransmitter systems.

Future Directions

There are several future directions for research on N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline, including the development of novel analogs with improved pharmacological properties. Additionally, further studies are needed to elucidate the precise mechanisms of action of N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline and its potential therapeutic applications in various diseases. N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline may also have applications in the field of materials science, such as the development of spiropiperidine-based polymers for use in electronic devices or sensors. Overall, N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline is a promising compound that has the potential to contribute to various scientific fields.

Synthesis Methods

The synthesis of N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline involves the reaction of indene, piperidine, and N,N-dimethylaniline in the presence of a catalyst. The reaction proceeds through a series of steps that result in the formation of the spiropiperidine ring and the introduction of the N,N-dimethyl-4-aniline group. The yield of N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline can be improved by optimizing the reaction conditions, such as the temperature, reaction time, and catalyst concentration.

Scientific Research Applications

N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline has been investigated as a potential drug candidate for the treatment of various diseases, such as Parkinson's disease and schizophrenia. In neuroscience, N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline has been used as a tool to study the function of dopamine receptors and their role in the brain. In materials science, N,N-dimethyl-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)aniline has been utilized in the synthesis of novel materials, such as spiropiperidine-based polymers.